Cas no 2228618-50-4 (N-3-(prop-2-enoyl)phenylacetamide)

• Product Name: N-3-(prop-2-enoyl)phenylacetamide
• CAS No: 2228618-50-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5923052
• PubChem ID: 165783678
• Update Time: 2025-05-24

N-3-(prop-2-enoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(prop-2-enoyl)phenylacetamide
• N-[3-(prop-2-enoyl)phenyl]acetamide
• EN300-1741997
• 2228618-50-4

• Inchi： 1S/C11H11NO2/c1-3-11(14)9-5-4-6-10(7-9)12-8(2)13/h3-7H,1H2,2H3,(H,12,13)
• InChI Key： VGOTUAFNNBHPGJ-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CC=CC(=C1)NC(C)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on N-3-(prop-2-enoyl)phenylacetamide

N-3-(Prop-2-enoyl)phenylacetamide: A Comprehensive Overview

N-3-(Prop-2-enoyl)phenylacetamide, identified by the CAS number 2228618-50-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and potential bioactivity, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements related to N-3-(Prop-2-enoyl)phenylacetamide, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of N-3-(Prop-2-enoyl)phenylacetamide comprises a phenyl group attached to an acetylamine moiety, with a propenoate substituent at the 3-position. This configuration contributes to its distinctive chemical properties, including its reactivity and solubility. Recent studies have highlighted the importance of such structural features in determining the compound's interactions with biological systems, making it a promising candidate for various therapeutic applications.

One of the most notable aspects of N-3-(Prop-2-enoyl)phenylacetamide is its synthesis process. Researchers have developed efficient methodologies to synthesize this compound, often employing catalytic techniques that enhance yield and purity. For instance, the use of transition metal catalysts has been reported to facilitate the coupling reactions necessary for constructing the propenoate moiety. These advancements not only streamline production but also pave the way for large-scale manufacturing, which is crucial for its potential commercial applications.

The bioactivity of N-3-(Prop-2-enoyl)phenylacetamide has been a focal point of recent investigations. Studies have demonstrated its ability to modulate key cellular pathways, suggesting potential roles in treating conditions such as inflammation and neurodegenerative diseases. Moreover, preclinical trials have indicated that this compound exhibits selective toxicity towards certain cancer cell lines, highlighting its potential as an anticancer agent. These findings underscore the importance of further research into its pharmacokinetics and efficacy in vivo.

In addition to its therapeutic potential, N-3-(Prop-2-enoyl)phenylacetamide has shown promise in materials science. Its unique chemical properties make it a viable candidate for applications in polymer synthesis and drug delivery systems. Researchers are exploring its ability to act as a building block for more complex molecules, which could revolutionize the development of advanced materials with tailored functionalities.

The growing interest in N-3-(Prop-2-enoyl)phenylacetamide is also reflected in its increasing presence in academic literature and industry reports. Scientists are leveraging computational chemistry tools to predict its interactions with biological targets, while experimental studies continue to validate these predictions. This interdisciplinary approach is fostering innovation and accelerating the translation of basic research into practical applications.

In conclusion, N-3-(Prop-2-enoyl)phenylacetamide stands at the forefront of chemical and pharmacological research due to its unique structure and versatile applications. As advancements in synthesis techniques and bioactivity studies continue to unfold, this compound is poised to make significant contributions across multiple disciplines. Its journey from laboratory curiosity to potential therapeutic agent exemplifies the dynamic nature of scientific discovery and innovation.